Cas no 1021216-98-7 (1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1021216-98-7
• MF: C₁₅H₁₅FN₆O₂S
• MW: 362.382004022598
• CID: 5799270
• Update Time: 2025-06-08

1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• Inchi： 1S/C15H15FN6O2S/c16-12-2-1-3-13(10-12)25(23,24)21-8-6-20(7-9-21)15-5-4-14-18-17-11-22(14)19-15/h1-5,10-11H,6-9H2
• InChI Key： BDCMNLYUZCSASE-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=C(N1CCN(S(C3=CC=CC(F)=C3)(=O)=O)CC1)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

Introduction to 1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine and Its Significance in Modern Chemical Biology

1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine, identified by its CAS number 1021216-98-7, represents a fascinating compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a unique structural framework composed of a piperazine ring linked to a triazolopyridazine moiety and a fluorobenzenesulfonyl group, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

The structural complexity of 1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine arises from its multifaceted architecture. The presence of the fluorobenzenesulfonyl group introduces a potent electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. Simultaneously, the triazolopyridazine core provides a scaffold that is rich in hydrogen bonding potential and can interact with biological targets in diverse ways. These features collectively contribute to the compound's potential as an inhibitor or modulator of various enzymatic and receptor systems.

In recent years, there has been growing interest in the development of small molecules that can interact with biological targets in novel ways. The triazolopyridazine scaffold has been particularly studied for its ability to engage with proteins involved in cancer progression, inflammation, and neurodegenerative diseases. For instance, derivatives of this scaffold have shown promise as kinase inhibitors, which are critical in targeted cancer therapies. The introduction of the fluorobenzenesulfonyl group further enhances the pharmacological profile by improving metabolic stability and binding affinity.

One of the most compelling aspects of 1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine is its potential as a lead compound for drug development. The combination of the piperazine ring and the triazolopyridazine moiety creates a versatile platform that can be modified to target specific biological pathways. Recent studies have demonstrated that piperazine derivatives can act as scaffolds for developing drugs that interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

The fluorobenzenesulfonyl group in this compound not only enhances its binding interactions but also contributes to its chemical stability. Fluoro-substituted compounds are known for their improved pharmacokinetic properties, including longer half-lives and increased bioavailability. This makes 1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine an attractive candidate for further optimization into a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with remarkable accuracy. Virtual screening techniques have been employed to identify potential binding sites on proteins where 1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine could exert its effects. These computational studies have provided valuable insights into how modifications to the molecule could enhance its potency and selectivity.

The synthesis of 1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorobenzenesulfonyl group necessitates specialized synthetic methodologies to achieve regioselectivity and functional group compatibility. Advances in synthetic chemistry have made it possible to construct complex heterocyclic frameworks more efficiently than ever before.

In conclusion,1-(3-fluorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an important role in the discovery of novel treatments for various diseases.